Cas no 497-24-5 (4,5-dihydro-1,3-oxazol-5-one)

• Product Name: 4,5-dihydro-1,3-oxazol-5-one
• CAS No: 497-24-5
• MF: C₃H₃NO₂
• MW: 85.0614206790924
• CID: 332555
• PubChem ID: 12313816
• Update Time: 2025-09-22

4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone
• 4H-1,3-oxazol-5-one
• 4,5-dihydro-1,3-oxazol-5-one
• Q59243419
• Oxazol-5(4H)-one
• FT-0720752
• 497-24-5
• DTXSID50487428

• Inchi： 1S/C3H3NO2/c5-3-1-4-2-6-3/h2H,1H2
• InChI Key： DANDTMGGYNCQLG-UHFFFAOYSA-N
• SMILES： O1C=NCC1=O

Computed Properties

• Exact Mass: 85.01639
• Monoisotopic Mass: 85.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 105.542°C at 760 mmHg
• Flash Point: 35.706°C
• Refractive Index: 1.548
• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives